molecular formula C22H19N3O4 B253105 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide

3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide

Cat. No. B253105
M. Wt: 389.4 g/mol
InChI Key: OESAZSHLSOMJDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide, also known as DMOPB, is a chemical compound that has been studied for its potential applications in scientific research. DMOPB is a benzamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising compound for further study.

Mechanism of Action

The exact mechanism of action of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide is not fully understood, but it is thought to involve modulation of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in a variety of physiological processes, including pain perception, memory, and mood regulation. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to bind to the sigma-1 receptor and modulate its activity, which may contribute to its observed effects in scientific research.
Biochemical and Physiological Effects:
3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to have a variety of biochemical and physiological effects, including modulation of the sigma-1 receptor, inhibition of cell proliferation, and induction of apoptosis (programmed cell death). 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide for scientific research is its potential activity at the sigma-1 receptor, which is involved in a variety of physiological processes. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been shown to have anti-cancer properties, making it a promising compound for cancer research. However, one limitation of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide is its relatively low potency compared to other compounds that target the sigma-1 receptor.

Future Directions

There are several potential future directions for research on 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide. One area of interest is its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been shown to have anti-cancer properties, and further research may be warranted to explore its potential as a cancer therapy. Additionally, further studies may be needed to optimize the synthesis and potency of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide for use in scientific research.

Synthesis Methods

The synthesis of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide involves several steps, including the reaction of 2-methyl-5-oxazolo[4,5-b]pyridine with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a secondary amine to form the final product, 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide.

Scientific Research Applications

3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience research, 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to have activity at the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception, memory, and mood regulation. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been studied for its potential anti-cancer properties, with some studies suggesting that it may be effective against certain types of cancer cells.

properties

Product Name

3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide

Molecular Formula

C22H19N3O4

Molecular Weight

389.4 g/mol

IUPAC Name

3,4-dimethoxy-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide

InChI

InChI=1S/C22H19N3O4/c1-13-6-7-15(22-25-20-18(29-22)5-4-10-23-20)11-16(13)24-21(26)14-8-9-17(27-2)19(12-14)28-3/h4-12H,1-3H3,(H,24,26)

InChI Key

OESAZSHLSOMJDT-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=C(C=C4)OC)OC

Canonical SMILES

CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=C(C=C4)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.